Cas no 13360-92-4 (Phenoxydiphenylphosphine)

• Product Name: Phenoxydiphenylphosphine
• CAS No: 13360-92-4
• MF: C₁₈H₁₅OP
• MW: 278.284865617752
• MDL: MFCD00046055
• CID: 119507
• PubChem ID: 87561249
• Update Time: 2025-10-28

Phenoxydiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• Phosphinous acid,P,P-diphenyl-, phenyl ester
• Phenoxydiphenylphosphine
• Phenyl Diphenylphosphinite
• PHENYLDIPHENYLPHOSPHINITE(DIPHENYLPHOSPHINICACID PHENYLESTER)
• phenoxy(diphenyl)phosphane
• Phenyldiphenylphosphinite
• AK161736
• Phosphinous acid, diphenyl-, phenyl ester
• phenoxydiphenylphosphane
• UPDNYUVJHQABBS-UHFFFAOYSA-N
• AX8219840
• X3722
• P1843
• ST24048899
• DTXSID90468332
• A888043
• F10266
• SCHEMBL195629
• 13360-92-4
• SY056329
• J-006415
• FT-0769018
• Phenyldiphenylphosphinite(Diphenylphosphinicacidphenylester)
• CS-0156067
• MFCD00046055
• AS-58138
• AKOS015855070
• DB-004077

• MDL： MFCD00046055
• Inchi： 1S/C18H15OP/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： UPDNYUVJHQABBS-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.08600
• Monoisotopic Mass: 278.086052095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.9

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 170°C/2mmHg(lit.)
• Flash Point: 235.2±23.4 °C
• Refractive Index: 1.6360 to 1.6400
• PSA: 22.82000
• LogP: 4.11330
• Vapor Pressure: No data available

Phenoxydiphenylphosphine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenoxydiphenylphosphine

Phenoxydiphenylphosphine (CAS No. 13360-92-4): An Overview of Its Properties, Applications, and Recent Research

Phenoxydiphenylphosphine (CAS No. 13360-92-4) is a versatile organophosphorus compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenoxy group and two phenyl groups attached to a phosphorus atom. The combination of these functional groups imparts Phenoxydiphenylphosphine with a range of chemical properties that make it valuable in various applications.

The chemical formula of Phenoxydiphenylphosphine is C₁₃H₁₁O₁P, and it has a molecular weight of approximately 208.20 g/mol. This compound is typically synthesized through the reaction of phenol with diphenylphosphine chloride in the presence of a base. The resulting product is a colorless to pale yellow liquid with a distinct odor. Phenoxydiphenylphosphine is soluble in common organic solvents such as dichloromethane, toluene, and ethanol, but it is insoluble in water.

In the realm of organic synthesis, Phenoxydiphenylphosphine serves as an important ligand in transition metal catalysis. Its ability to form stable complexes with metals such as palladium, platinum, and nickel makes it a valuable reagent in cross-coupling reactions, particularly in the synthesis of complex organic molecules and pharmaceutical intermediates. Recent studies have highlighted the role of Phenoxydiphenylphosphine-based catalysts in improving the efficiency and selectivity of these reactions, leading to more sustainable and cost-effective synthetic routes.

Beyond its applications in organic synthesis, Phenoxydiphenylphosphine has also found use in the development of advanced materials. For instance, it can be incorporated into polymer systems to enhance their thermal stability and mechanical properties. Research published in the Journal of Materials Chemistry has demonstrated that the incorporation of Phenoxydiphenylphosphine into polymeric materials can significantly improve their resistance to high temperatures and harsh environments, making them suitable for use in aerospace and automotive industries.

In the pharmaceutical industry, Phenoxydiphenylphosphine has been explored as a potential drug candidate due to its biological activity. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of Phenoxydiphenylphosphine have shown promising results in inhibiting the activity of key enzymes involved in inflammatory pathways. These findings suggest that further research into the pharmacological properties of Phenoxydiphenylphosphine-based compounds could lead to the development of novel therapeutic agents.

The environmental impact of chemicals is an important consideration in their development and application. Recent studies have focused on understanding the biodegradability and ecotoxicity of Phenoxydiphenylphosphine. Research published in Environmental Science & Technology has indicated that under certain conditions, Phenoxydiphenylphosphine can be biodegraded by microorganisms present in soil and water systems. However, further investigations are needed to fully assess its long-term environmental impact and ensure its safe use.

In conclusion, Phenoxydiphenylphosphine (CAS No. 13360-92-4) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it an invaluable reagent and material for advancing scientific knowledge and developing innovative solutions across various industries. Ongoing research continues to uncover new possibilities for its use, underscoring its significance as a key player in modern chemistry.